Cas no 2229158-77-2 (3-{3-(difluoromethoxy)phenylmethyl}pyrrolidin-3-ol)

• Product Name: 3-{3-(difluoromethoxy)phenylmethyl}pyrrolidin-3-ol
• CAS No: 2229158-77-2
• MF: C₁₂H₁₅F₂NO₂
• MW: 243.24981045723
• CID: 5862517
• PubChem ID: 165782240
• Update Time: 2025-10-28

3-{3-(difluoromethoxy)phenylmethyl}pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-{3-(difluoromethoxy)phenylmethyl}pyrrolidin-3-ol
• 3-{[3-(difluoromethoxy)phenyl]methyl}pyrrolidin-3-ol
• EN300-1954991
• 2229158-77-2

• Inchi： 1S/C12H15F2NO2/c13-11(14)17-10-3-1-2-9(6-10)7-12(16)4-5-15-8-12/h1-3,6,11,15-16H,4-5,7-8H2
• InChI Key： JQQRXVDISDLLGU-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(=C1)CC1(CNCC1)O)F

Computed Properties

• Exact Mass: 243.10708505g/mol
• Monoisotopic Mass: 243.10708505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 41.5Ų

Additional information on 3-{3-(difluoromethoxy)phenylmethyl}pyrrolidin-3-ol

3-{3-(difluoromethoxy)phenylmethyl}pyrrolidin-3-ol: A Comprehensive Overview

The compound with CAS No. 2229158-77-2, commonly referred to as 3-{3-(difluoromethoxy)phenylmethyl}pyrrolidin-3-ol, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyrrolidine ring with a difluoromethoxy-substituted phenylmethyl group. The difluoromethoxy moiety, a key feature of this molecule, contributes to its distinctive chemical properties and potential biological activities.

Recent studies have highlighted the importance of pyrrolidin-3-ol derivatives in drug discovery, particularly in the development of agents targeting central nervous system disorders. The difluoromethoxyphenylmethyl group attached to the pyrrolidine ring is believed to enhance the compound's pharmacokinetic profile, including its bioavailability and metabolic stability. These attributes make it a promising candidate for further investigation in preclinical models of neurodegenerative diseases such as Alzheimer's and Parkinson's.

The synthesis of 3-{3-(difluoromethoxy)phenylmethyl}pyrrolidin-3-ol involves a multi-step process that typically begins with the preparation of the difluoromethoxyphenylmethyl group. This is achieved through a combination of nucleophilic aromatic substitution and subsequent coupling reactions. The pyrrolidine ring is then introduced via cyclization reactions, ensuring the proper stereochemistry and regioselectivity required for the compound's biological activity.

One of the most intriguing aspects of this compound is its ability to modulate neurotransmitter systems, particularly dopamine and serotonin receptors. Preclinical studies have demonstrated that 3-{3-(difluoromethoxy)phenylmethyl}pyrrolidin-3-ol exhibits potent agonistic activity at dopamine D2 receptors, suggesting its potential as an antipsychotic agent. Furthermore, its selectivity for certain receptor subtypes may reduce the likelihood of adverse effects associated with traditional antipsychotics.

In addition to its neuropharmacological applications, this compound has shown promise in other therapeutic areas. For instance, recent research has explored its role as an anti-inflammatory agent, particularly in models of chronic inflammation. The difluoromethoxy group appears to play a critical role in modulating the compound's anti-inflammatory properties, potentially through inhibition of cyclooxygenase (COX) enzymes.

The structural versatility of 3-{3-(difluoromethoxy)phenylmethyl}pyrrolidin-3-ol also lends itself to further chemical modifications. Researchers are currently investigating analogs with altered substituents on the phenyl ring or modifications to the pyrrolidine core to optimize its pharmacodynamic properties. These efforts are expected to yield compounds with improved efficacy and reduced toxicity profiles.

From an analytical standpoint, the characterization of this compound has been facilitated by advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS). These methods have provided critical insights into the compound's molecular structure and stereochemistry, ensuring its accurate identification and quality control during synthesis.

In conclusion, 3-{3-(difluoromethoxy)phenylmethyl}pyrrolidin-3-ol represents a significant advancement in medicinal chemistry, offering a unique combination of structural features and biological activities. As research continues to uncover its full potential, this compound holds great promise for addressing unmet medical needs across various therapeutic areas.